![molecular formula C22H24FN3O3S B2698829 2-((3-fluorobenzyl)thio)-N-isopropyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide CAS No. 946270-55-9](/img/structure/B2698829.png)
2-((3-fluorobenzyl)thio)-N-isopropyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((3-fluorobenzyl)thio)-N-isopropyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C22H24FN3O3S and its molecular weight is 429.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antibacterial Activity
The compound exhibits significant potential in the field of antimicrobial and antibacterial activities. Studies have shown that similar compounds, like the fluoroquinolone-based 4-thiazolidinones, demonstrate strong antifungal and antibacterial properties, indicating potential applications in the treatment of infectious diseases. For example, Patel and Patel (2010) synthesized a series of compounds from a lead molecule with fluoroquinolone structure and reported their significant antimicrobial activity. This suggests a similar potential for the compound due to its structural similarities (Patel & Patel, 2010).
Cytotoxic Activity in Cancer Research
Compounds with quinazoline structures have been investigated for their cytotoxic activity against cancer cells. For instance, a study by Bu et al. (2001) found that derivatives of 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine, which are structurally related to the compound , showed significant cytotoxicity against colon tumors in mice. This highlights the potential of such compounds in cancer research and treatment (Bu et al., 2001).
Applications in Positron Emission Tomography (PET) Imaging
Fluorine-containing compounds, similar to the one , have been explored for their use in PET imaging of solid tumors. For instance, a study by Tu et al. (2007) synthesized and evaluated fluorine-containing benzamide analogs as potential ligands for PET imaging of sigma-2 receptor status in solid tumors. This indicates potential applications of the compound in diagnostic imaging and oncology research (Tu et al., 2007).
Synthesis and Drug Development
The compound's structure lends itself to potential applications in drug development. Studies on similar compounds have focused on synthesis processes that can be crucial for the development of new pharmaceuticals. For example, Nishimura and Saitoh (2016) improved the synthesis route of a related compound, which is a key intermediate in drug discoveries. Such studies underscore the importance of efficient synthesis processes in the pharmaceutical industry (Nishimura & Saitoh, 2016).
properties
IUPAC Name |
2-[(3-fluorophenyl)methylsulfanyl]-3-(2-methoxyethyl)-4-oxo-N-propan-2-ylquinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN3O3S/c1-14(2)24-20(27)16-7-8-18-19(12-16)25-22(26(21(18)28)9-10-29-3)30-13-15-5-4-6-17(23)11-15/h4-8,11-12,14H,9-10,13H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSVGAYMEHRQGNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC3=CC(=CC=C3)F)CCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.